Cas no 1192018-70-4 (5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole)
5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole is a heterocyclic organic compound featuring a benzo[d]oxazole core substituted with a butyl group at the 5-position and a pyridin-4-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The pyridine ring enhances coordination potential, while the butyl chain improves solubility in organic solvents. Its rigid aromatic framework contributes to stability, and the nitrogen-rich system allows for versatile functionalization. This compound is particularly useful as a building block in medicinal chemistry for drug discovery or as a ligand in catalytic applications. Its well-defined synthesis route ensures reproducibility for research and industrial use.
![5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole structure](https://www.kuujia.com/scimg/cas/1192018-70-4x500.png)
1192018-70-4 structure
Product name:5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
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- 5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
- 5-butyl-2-pyridin-4-yl-1,3-benzoxazole
- 1192018-70-4
- 5-BUTYL-2-(PYRIDIN-4-YL)-1,3-BENZOXAZOLE
- 5-Butyl-2-(4-pyridinyl)benzoxazole
- DTXSID401297464
- A921367
- SCHEMBL1023542
-
- Inchi： InChI=1S/C16H16N2O/c1-2-3-4-12-5-6-15-14(11-12)18-16(19-15)13-7-9-17-10-8-13/h5-11H,2-4H2,1H3
- InChI Key： YHDYMJGUDRQDQU-UHFFFAOYSA-N
- SMILES： CCCCC1=CC=C(OC(C2=CC=NC=C2)=N3)C3=C1
Computed Properties
- Exact Mass: 252.126263138g/mol
- Monoisotopic Mass: 252.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9Ų
- XLogP3: 4.2
5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029190199-1g |
5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole |
1192018-70-4 | 95% | 1g |
$534.60 | 2023-09-04 | |
| Ambeed | A327049-1g |
5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole |
1192018-70-4 | 95+% | 1g |
$500.0 | 2024-04-25 | |
| Chemenu | CM152598-1g |
5-butyl-2-(pyridin-4-yl)benzo[d]oxazole |
1192018-70-4 | 95% | 1g |
$495 | 2023-11-23 | |
| Chemenu | CM152598-1g |
5-butyl-2-(pyridin-4-yl)benzo[d]oxazole |
1192018-70-4 | 95% | 1g |
$574 | 2021-08-05 |
5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Related Literature
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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4. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1192018-70-4)5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
Purity:99%
Quantity:1g
Price ($):450.0